Cas no 1165-27-1 (Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI))
1165-27-1 structure
Product Name:Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
CAS No:1165-27-1
MF:C21H31ClO2
MW:350.922645807266
CID:232582
PubChem ID:247751
Update Time:2025-04-19
Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
- 1-[(3S,8R,9S,10R,13S,14S,17R)-3-chloro-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
- NSC63017
- DTXSID60922077
- NSC-63017
- 1165-27-1
- 3-Chloro-17-hydroxypregn-5-en-20-one
-
- Inchi: 1S/C21H31ClO2/c1-13(23)21(24)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
- InChI Key: VRDGNIDETSCLAU-TVWVXWENSA-N
- SMILES: Cl[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@](C(C)=O)(CC[C@H]21)O
Computed Properties
- Exact Mass: 350.20143
- Monoisotopic Mass: 350.2012579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 4.87670
Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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